Cas no 869895-62-5 (dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate)
dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4
- CS-0456721
- Dimethyl 1-(2-(1,3-dioxoisoindolin-2-yl)ethyl)-1H-1,2,3-triazole-4,5-dicarboxylate
- STL145053
- dimethyl 1-[2-(1,3-dioxoisoindol-2-yl)ethyl]triazole-4,5-dicarboxylate
- 869895-62-5
- dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate
- MFCD20528986
- AKOS005746428
- SB65165
- Dimethyl1-(2-(1,3-dioxoisoindolin-2-yl)ethyl)-1H-1,2,3-triazole-4,5-dicarboxylate
- 1H-1,2,3-Triazole-4,5-dicarboxylic acid,1-[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethyl]-, dimethyl ester
- BS-3149
- 4,5-dimethyl 1-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate
-
- MDL: MFCD20528986
- Inchi: 1S/C16H14N4O6/c1-25-15(23)11-12(16(24)26-2)20(18-17-11)8-7-19-13(21)9-5-3-4-6-10(9)14(19)22/h3-6H,7-8H2,1-2H3
- InChI Key: JOBSOUOXPGIGBE-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1CCN1C(C(=O)OC)=C(C(=O)OC)N=N1)=O
Computed Properties
- Exact Mass: 358.09133418Da
- Monoisotopic Mass: 358.09133418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 121Ų
dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 115122-500mg |
Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate, >95% |
869895-62-5 | >95% | 500mg |
$451.00 | 2023-09-09 | |
| Matrix Scientific | 115122-1g |
Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate, >95% |
869895-62-5 | >95% | 1g |
$676.00 | 2023-09-09 | |
| Chemenu | CM266422-5g |
Dimethyl 1-(2-(1,3-dioxoisoindolin-2-yl)ethyl)-1H-1,2,3-triazole-4,5-dicarboxylate |
869895-62-5 | 95% | 5g |
$622 | 2021-08-18 | |
| Chemenu | CM266422-10g |
Dimethyl 1-(2-(1,3-dioxoisoindolin-2-yl)ethyl)-1H-1,2,3-triazole-4,5-dicarboxylate |
869895-62-5 | 95% | 10g |
$888 | 2021-08-18 | |
| Apollo Scientific | OR310736-1g |
Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4 |
869895-62-5 | 1g |
£358.00 | 2023-09-01 | ||
| Chemenu | CM266422-1g |
Dimethyl 1-(2-(1,3-dioxoisoindolin-2-yl)ethyl)-1H-1,2,3-triazole-4,5-dicarboxylate |
869895-62-5 | 95% | 1g |
$531 | 2023-03-05 | |
| abcr | AB374842-500 mg |
Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate |
869895-62-5 | 500MG |
€335.50 | 2023-03-07 | ||
| abcr | AB374842-1 g |
Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate |
869895-62-5 | 1g |
€438.20 | 2023-03-07 | ||
| abcr | AB374842-100mg |
Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate; . |
869895-62-5 | 100mg |
€283.50 | 2025-04-16 | ||
| abcr | AB374842-100 mg |
Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate; . |
869895-62-5 | 100 mg |
€326.90 | 2023-07-19 |
dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate
Introduction to Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate (CAS No. 869895-62-5)
Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 869895-62-5, represents a unique molecular architecture that combines elements of heterocyclic chemistry with functionalized side chains. The presence of multiple heterocyclic rings and carboxylate groups suggests a potential for diverse biological activities and reactivity patterns.
The core structure of this compound features a central 1H-1,2,3-triazole ring system, which is a well-studied scaffold in medicinal chemistry due to its ability to participate in hydrogen bonding interactions and its stability under various conditions. The triazole ring is further substituted with an ethyl chain that terminates in a 1,3-dioxo (or α-keto) group. This functionality is reminiscent of the β-ketoester motif found in many bioactive molecules, which often serves as a precursor to enolate intermediates in synthetic transformations.
The ethyl chain also incorporates a 1,3-dihydro-2H-isoindol moiety at its second carbon position. The isoindole scaffold is known for its presence in various natural products and pharmacologically active compounds. Its incorporation into the molecule may contribute to specific spatial orientation and electronic properties that are critical for biological recognition processes. The dual presence of carboxylate groups at the 4 and 5 positions of the triazole ring further enhances the compound's potential for interaction with biological targets.
In recent years, there has been growing interest in the development of novel heterocyclic compounds as potential therapeutic agents. The combination of a triazole ring with an isoindole moiety offers a promising platform for drug discovery. Studies have shown that such structures can exhibit properties such as enzyme inhibition and receptor binding affinity. For instance, derivatives of the triazole isoindole scaffold have been explored for their activity against enzymes involved in inflammatory pathways.
The carboxylate groups in Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate provide additional opportunities for chemical modification. These groups can be used to form esters or amides with various biomolecules or other pharmacophores. This flexibility makes the compound a valuable intermediate in synthetic chemistry and drug development pipelines.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the triazole ring via cycloaddition reactions and subsequent functionalization of the ethyl chain with the isoindole moiety and carboxylate groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce specific substituents at desired positions.
The potential applications of Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it a candidate for developing novel materials with specific electronic or optical properties. Additionally, modifications to its functional groups could lead to compounds with enhanced bioavailability or targeted delivery systems.
Ongoing research in this area aims to elucidate the biological activity of this compound through both computational modeling and experimental validation. High-throughput screening methods are being employed to identify potential therapeutic applications rapidly. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into tangible benefits for human health.
The development of new synthetic methodologies is also a key focus within this field. Innovations in catalytic systems and green chemistry principles are essential for sustainable production of complex molecules like Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yI)ethyl]-1H-l ,23-triazole -4 ,5 -dicarboxylate (CAS No. 869895 -62 -5). These advancements not only improve efficiency but also reduce environmental impact.
In conclusion , Dimethyl l-[ 2-( l ,3 -dioxo-l ,3 -di hydro -2 H -is oindo l -z yl ) eth yl ] -l H-l ,23-tria z ole -4 ,5 -dicarboxy late stands as a remarkable example of how intricate molecular design can lead to novel compounds with significant potential . Its unique structural features , combined with recent advances in synthetic chemistry and drug discovery , make it an exciting subject for further exploration . As research continues to uncover new applications , this compound is poised to play an important role in future developments within pharmaceuticals and beyond .
869895-62-5 (dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)